4'-O-Benzyl Oxyphenbutazone-d9
4'-O-Benzyl Oxyphenbutazone-d9
Brand Name:
Vulcanchem
CAS No.:
1246820-01-8
VCID:
VC0133911
InChI:
InChI=1S/C26H26N2O3/c1-2-3-14-24-25(29)27(21-12-8-5-9-13-21)28(26(24)30)22-15-17-23(18-16-22)31-19-20-10-6-4-7-11-20/h4-13,15-18,24H,2-3,14,19H2,1H3/i1D3,2D2,3D2,14D2
SMILES:
CCCCC1C(=O)N(N(C1=O)C2=CC=C(C=C2)OCC3=CC=CC=C3)C4=CC=CC=C4
Molecular Formula:
C26H26N2O3
Molecular Weight:
423.56
4'-O-Benzyl Oxyphenbutazone-d9
CAS No.: 1246820-01-8
Cat. No.: VC0133911
Molecular Formula: C26H26N2O3
Molecular Weight: 423.56
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1246820-01-8 |
|---|---|
| Molecular Formula | C26H26N2O3 |
| Molecular Weight | 423.56 |
| IUPAC Name | 4-(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl)-1-phenyl-2-(4-phenylmethoxyphenyl)pyrazolidine-3,5-dione |
| Standard InChI | InChI=1S/C26H26N2O3/c1-2-3-14-24-25(29)27(21-12-8-5-9-13-21)28(26(24)30)22-15-17-23(18-16-22)31-19-20-10-6-4-7-11-20/h4-13,15-18,24H,2-3,14,19H2,1H3/i1D3,2D2,3D2,14D2 |
| Standard InChI Key | VQAREFIHUMMGEN-ABVHXWLASA-N |
| SMILES | CCCCC1C(=O)N(N(C1=O)C2=CC=C(C=C2)OCC3=CC=CC=C3)C4=CC=CC=C4 |
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